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Compound of Interest

Compound Name: 5-Pahsa

Cat. No.: B570235 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and adhering to

regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper

disposal of 5-PAHSA (5-palmitoyloxyoctadecanoic acid), a fatty acid ester of a hydroxy fatty

acid (FAHFA) utilized in metabolic and anti-inflammatory research. While specific disposal

protocols for 5-PAHSA are not readily available, this document outlines a comprehensive

approach based on its chemical properties and general best practices for laboratory waste

management.

Chemical and Physical Properties of 5-PAHSA
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key characteristics of 5-PAHSA.
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Property Value Reference

Molecular Formula C₃₄H₆₆O₄ [1][2]

Molecular Weight 538.9 g/mol [1][2][3]

Physical Description Solid

Solubility

DMF: 20 mg/ml, DMSO: 15

mg/ml, Ethanol: 20 mg/ml,

Ethanol:PBS (pH 7.2) (1:1): 0.5

mg/ml

Storage Temperature -20°C

Step-by-Step Disposal Protocol for 5-PAHSA
The following protocol is a general guideline for the disposal of 5-PAHSA. Always consult your

institution's Environmental Health and Safety (EHS) department for specific requirements.

1. Waste Identification and Segregation:

Characterize the Waste: 5-PAHSA is a non-halogenated, combustible organic solid. Any

materials contaminated with 5-PAHSA, such as gloves, pipette tips, and absorbent paper,

should also be treated as hazardous waste.

Segregate Waste Streams: Keep 5-PAHSA waste separate from other chemical waste

streams, especially incompatible materials like strong acids, bases, and oxidizing agents, to

prevent hazardous reactions.

2. Personal Protective Equipment (PPE):

Before handling 5-PAHSA waste, ensure you are wearing appropriate PPE, including:

Nitrile gloves

Safety goggles or a face shield

A lab coat
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3. Waste Collection and Containerization:

Solid Waste: Collect solid 5-PAHSA waste and contaminated materials in a designated, leak-

proof, and clearly labeled hazardous waste container. The container must be compatible with

the chemical. A good practice is to use the original product container if it is suitable for waste

collection.

Solution Waste: If 5-PAHSA is in a solvent, it should be collected in a separate, sealed, and

properly labeled container for non-halogenated organic solvent waste. The container should

be stored in a flammable storage cabinet.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("5-palmitoyloxyoctadecanoic acid" or "5-PAHSA"), and the associated

hazards (e.g., "Combustible").

4. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

secondary containment area away from heat sources, direct sunlight, and incompatible

chemicals.

5. Disposal:

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.

Documentation: Maintain accurate records of the waste generated, including the quantity

and date of disposal, as required by regulations.

Empty Containers: Empty containers that held 5-PAHSA should be treated as hazardous

waste unless decontaminated. To decontaminate, rinse the container three times with a

suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as

hazardous waste.

6. Spill Management:
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In the event of a spill, evacuate the immediate area if necessary.

Use spill containment materials, such as absorbent pads, to clean up the spill.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 5-PAHSA.
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Caption: Logical workflow for the safe disposal of 5-PAHSA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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